Cas no 100862-21-3 (4-methoxy-3-methylbutanoic acid)

4-Methoxy-3-methylbutanoic acid is a versatile organic compound characterized by its methoxy and methyl substituents on a butanoic acid backbone. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. Its functional groups enable selective modifications, facilitating the production of complex molecules. The compound exhibits moderate solubility in polar organic solvents, enhancing its utility in various reaction conditions. Its stability under standard storage conditions ensures reliable performance in synthetic applications. Additionally, the presence of both electron-donating (methoxy) and hydrophobic (methyl) groups allows for tailored interactions in catalytic or medicinal chemistry contexts.

4-methoxy-3-methylbutanoic acid structure

100862-21-3 structure

Product Name:4-methoxy-3-methylbutanoic acid

CAS No:100862-21-3

MF:C₆H₁₂O₃

MW:132.157682418823

CID:4559016

PubChem ID:17786914

Update Time:2025-05-27

4-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-3-methylbutanoic acid
- Inchi： 1S/C6H12O3/c1-5(4-9-2)3-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
- InChI Key： IQJOSTZQDFYIJZ-UHFFFAOYSA-N
- SMILES： C(O)(=O)CC(C)COC

Computed Properties

Exact Mass: 132.078644g/mol
Monoisotopic Mass: 132.078644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 90.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 132.16g/mol
XLogP3: 0.4
Topological Polar Surface Area: 46.5Å²

4-methoxy-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M333970-10mg	4-Methoxy-3-methylbutanoic Acid	100862-21-3		10mg	$ 50.00	2022-06-03
TRC	M333970-50mg	4-Methoxy-3-methylbutanoic Acid	100862-21-3		50mg	$ 185.00	2022-06-03
TRC	M333970-100mg	4-Methoxy-3-methylbutanoic Acid	100862-21-3		100mg	$ 295.00	2022-06-03
Enamine	EN300-105301-0.05g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	0.05g	$110.0	2025-02-21
Enamine	EN300-105301-0.1g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	0.1g	$165.0	2025-02-21
Enamine	EN300-105301-0.25g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	0.25g	$235.0	2025-02-21
Enamine	EN300-105301-0.5g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	0.5g	$371.0	2025-02-21
Enamine	EN300-105301-1.0g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	1.0g	$475.0	2025-02-21
Enamine	EN300-105301-2.5g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	2.5g	$997.0	2025-02-21
Enamine	EN300-105301-5.0g	4-methoxy-3-methylbutanoic acid	100862-21-3	95.0%	5.0g	$1970.0	2025-02-21